molecular formula C10H13N3O2 B6648410 1-(Oxolan-3-yl)-3-pyridin-3-ylurea

1-(Oxolan-3-yl)-3-pyridin-3-ylurea

Cat. No.: B6648410
M. Wt: 207.23 g/mol
InChI Key: PNUABJGWWLDCSE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Oxolan-3-yl)-3-pyridin-3-ylurea is a urea derivative featuring a pyridin-3-yl group linked to an oxolan-3-yl (tetrahydrofuran-3-yl) substituent. The compound’s structure combines the polar oxolane ring, which enhances solubility in organic solvents, with the aromatic pyridine moiety, a common pharmacophore in medicinal chemistry. Urea derivatives are frequently explored for their biological activity, particularly as kinase inhibitors or enzyme modulators, though the oxolan-3-yl substitution may confer unique physicochemical characteristics compared to aliphatic or aromatic substituents .

Properties

IUPAC Name

1-(oxolan-3-yl)-3-pyridin-3-ylurea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13N3O2/c14-10(13-9-3-5-15-7-9)12-8-2-1-4-11-6-8/h1-2,4,6,9H,3,5,7H2,(H2,12,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PNUABJGWWLDCSE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCC1NC(=O)NC2=CN=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

207.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 1-(Oxolan-3-yl)-3-pyridin-3-ylurea, three structurally related compounds are analyzed:

Table 1: Structural and Physicochemical Comparison

Compound Name Molecular Formula Molecular Weight Key Substituents Purity (HPLC) Synthesis Method Reference
1-(Oxolan-3-yl)-3-pyridin-3-ylurea (Target) C₁₀H₁₃N₃O₂ ~207.2 Oxolan-3-yl, pyridin-3-yl N/A Likely via 3-pyridyl isocyanate + oxolan-3-ylamine Inferred
1-[4-(4,6-Dimorpholin-4-yl-1,3,5-triazin-2-yl)phenyl]-3-pyridin-3-ylurea (Compound 18) C₂₃H₂₆N₈O₃ 463.2 Triazine-morpholino, pyridin-3-yl 98.2% 3-Pyridyl isocyanate + aniline derivative
1-Butyl-3-pyridin-3-ylurea C₁₀H₁₄N₄O 206.25 Butyl, pyridin-3-yl N/A Not specified (commercially available)

Key Observations

Compared to Compound 18, which includes a triazine-morpholino core, the target lacks bulky aromatic substituents, likely reducing steric hindrance .

Synthesis :

  • Compound 18 was synthesized via urea bond formation between 3-pyridyl isocyanate and a triazine-aniline derivative, achieving a 56% yield after column chromatography . The target compound may follow a similar route, substituting the aniline with oxolan-3-ylamine.

Physicochemical Properties: The oxolan-3-yl group likely improves aqueous solubility compared to the butyl analog (), though less than the morpholino-triazine system in Compound 16. The latter’s higher molecular weight (463.2 vs. ~207.2) reflects its extended π-system and heterocyclic complexity .

The target compound’s simpler structure may favor metabolic stability but could reduce target affinity compared to Compound 17. The butyl analog’s SDS highlights standard laboratory handling precautions, implying moderate toxicity .

Table 2: Functional Group Impact

Substituent Impact on Solubility Impact on Bioactivity Stability Considerations
Oxolan-3-yl ↑ Polar solubility May enhance target binding Oxolane ring resists oxidation
Butyl ↓ Polar solubility Lipophilic interactions Prone to metabolic oxidation
Triazine-morpholino Moderate solubility High kinase affinity Complex degradation pathways

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.